Cas no 1041561-44-7 (2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline)

• Product Name: 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline
• CAS No: 1041561-44-7
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 4569282
• Update Time: 2025-06-10

2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline
• NE53452
• 2-Methoxy-5-(4-methyl-piperazin-1-ylmethyl)-phenylamine
• 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline

• Inchi： 1S/C13H21N3O/c1-15-5-7-16(8-6-15)10-11-3-4-13(17-2)12(14)9-11/h3-4,9H,5-8,10,14H2,1-2H3
• InChI Key： BHTYPSWTPJXAEL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 235.168462302 g/mol
• Monoisotopic Mass: 235.168462302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.33
• XLogP3: 1
• Topological Polar Surface Area: 41.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 364.2±37.0 °C at 760 mmHg
• Flash Point: 174.1±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline

Recent Advances in the Study of 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline (CAS: 1041561-44-7)

The compound 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline (CAS: 1041561-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and neurology. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key areas of investigation has been the role of 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline as an intermediate in the synthesis of novel kinase inhibitors. Researchers have demonstrated its efficacy in modulating specific signaling pathways implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of selective inhibitors targeting aberrant kinase activity in glioblastoma multiforme (GBM). The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's therapeutic potential.

In addition to its oncological applications, recent research has explored the neuroprotective properties of 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline. A study conducted by a team at the University of Cambridge revealed its ability to mitigate oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) was particularly noteworthy, as it addresses a major challenge in CNS drug development.

The synthetic chemistry community has also made strides in optimizing the production of 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its broader adoption in drug discovery programs. The new method employs a one-pot reductive amination strategy, significantly reducing the number of purification steps and improving overall yield.

Despite these advancements, challenges remain in fully characterizing the safety profile and off-target effects of 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline. Ongoing studies are employing advanced techniques such as cryo-EM and mass spectrometry to map its interactions with non-target proteins. Preliminary data suggest a relatively selective binding profile, but further validation is required before clinical translation.

In conclusion, 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline (CAS: 1041561-44-7) represents a versatile scaffold with broad applications in medicinal chemistry. Its dual role as a therapeutic agent and a synthetic intermediate positions it as a valuable asset in the development of next-generation pharmaceuticals. Future research should focus on expanding its therapeutic indications and addressing remaining pharmacokinetic and safety concerns.